2-(4-fluorophenyl)-N'-[1-(4-fluorophenyl)ethylidene]acetohydrazide

• Molecular Formula: C16H14F2N2O
• Molecular Weight: 288.29 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-N-[(E)-1-(4-fluorophenyl)ethylideneamino]acetamide
• InChI: InChI=1S/C16H14F2N2O/c1-11(13-4-8-15(18)9-5-13)19-20-16(21)10-12-2-6-14(17)7-3-12/h2-9H,10H2,1H3,(H,20,21)/b19-11+
• InChI Key: SYIFGDWFDQJKCT-YBFXNURJSA-N
• Isomeric SMILES: C/C(=N\NC(=O)CC1=CC=C(C=C1)F)/C2=CC=C(C=C2)F
• SMILES: CC(=NNC(=O)CC1=CC=C(C=C1)F)C2=CC=C(C=C2)F

Description

2-(4-fluorophenyl)-N-[1-(4-fluorophenyl)ethylideneamino]acetamide is a member of acetamides.

Scientific Research Applications

Spectrochemical and Theoretical Approaches

Acylhydrazone derivatives, closely related to 2-(4-fluorophenyl)-N'-[1-(4-fluorophenyl)ethylidene]acetohydrazide, have been studied for their potential as fluoride sensors. These compounds, including N′-[1-(2-fluorophenyl)ethylidene]pyridine-3-carbohydrazide and N′-[2-fluorobenzylidene]benzohydrazide, demonstrate specific responses to fluoride ions, making them potentially useful in spectrochemical applications (Jose et al., 2018).

Antimicrobial Studies

Compounds structurally similar to 2-(4-fluorophenyl)-N'-[1-(4-fluorophenyl)ethylidene]acetohydrazide have been synthesized and assessed for their antimicrobial properties. For instance, 4-oxo-thiazolidine derivatives, developed through reactions with hydrazides and aromatic aldehydes, have demonstrated notable antimicrobial activities (Patel et al., 2009).

Anticancer Agents

New derivatives of naproxen, including compounds with structures similar to 2-(4-fluorophenyl)-N'-[1-(4-fluorophenyl)ethylidene]acetohydrazide, have been synthesized and evaluated for their anticancer activity against various prostate cancer cell lines. These compounds have shown promise as potential anticancer agents (Han et al., 2018).

Nonlinear Optical Properties

Studies on hydrazones, which are chemically related to the compound , have revealed their potential in nonlinear optical applications. These compounds have shown promising results in optical power limiting behaviour, making them potential candidates for optical device applications (Naseema et al., 2010).